molecular formula C12H16N2O B8661942 2-(N-methyl-2-indanylamino)acetamide CAS No. 202914-19-0

2-(N-methyl-2-indanylamino)acetamide

Cat. No. B8661942
CAS RN: 202914-19-0
M. Wt: 204.27 g/mol
InChI Key: FTEUFBQBZNRJGQ-UHFFFAOYSA-N
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Description

2-(N-methyl-2-indanylamino)acetamide is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(N-methyl-2-indanylamino)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(N-methyl-2-indanylamino)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

202914-19-0

Product Name

2-(N-methyl-2-indanylamino)acetamide

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

2-[2,3-dihydro-1H-inden-2-yl(methyl)amino]acetamide

InChI

InChI=1S/C12H16N2O/c1-14(8-12(13)15)11-6-9-4-2-3-5-10(9)7-11/h2-5,11H,6-8H2,1H3,(H2,13,15)

InChI Key

FTEUFBQBZNRJGQ-UHFFFAOYSA-N

Canonical SMILES

CN(CC(=O)N)C1CC2=CC=CC=C2C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(2-indanylamino)acetamide (0.016 moles, 3.00 g) is dissolved in methanol (60 ml), and potassium carbonate (0.016 moles, 2.18 g) is added under stirring. Methyl iodide (0.028 moles, 4.14 g) is dropped therein at r.t. in 15 minutes. The mixture is reacted for 4 hours at r.t., then evaporated under vacuum. The resulting solid is taken up into water (100 ml), the aqueous solution is extracted with ethyl acetate (3×150 ml). The organic solution is dried over sodium sulfate, then evaporated under vacuum to obtain an oil which is chromatographed under medium pressure through silica gel (eluent chloroform:methanol=90:10) Yield: 1.31 g (40%)--m.p.=122-123° C.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step Two
Quantity
4.14 g
Type
reactant
Reaction Step Three

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